O-TERT-BUTYLSTILBAZOLIUM BETAINE
O-TERT-BUTYLSTILBAZOLIUM BETAINE
Brand Name:
Vulcanchem
CAS No.:
153280-17-2
VCID:
VC0127668
InChI:
InChI=1S/C18H21NO/c1-18(2,3)16-13-15(7-8-17(16)20)6-5-14-9-11-19(4)12-10-14/h5-13H,1-4H3/b15-6+
SMILES:
CC(C)(C)C1=CC(=CC=C2C=CN(C=C2)C)C=CC1=O
Molecular Formula:
C18H21NO
Molecular Weight:
267.4 g/mol
O-TERT-BUTYLSTILBAZOLIUM BETAINE
CAS No.: 153280-17-2
Main Products
VCID: VC0127668
Molecular Formula: C18H21NO
Molecular Weight: 267.4 g/mol
| CAS No. | 153280-17-2 |
|---|---|
| Product Name | O-TERT-BUTYLSTILBAZOLIUM BETAINE |
| Molecular Formula | C18H21NO |
| Molecular Weight | 267.4 g/mol |
| IUPAC Name | (4E)-2-tert-butyl-4-[2-(1-methylpyridin-4-ylidene)ethylidene]cyclohexa-2,5-dien-1-one |
| Standard InChI | InChI=1S/C18H21NO/c1-18(2,3)16-13-15(7-8-17(16)20)6-5-14-9-11-19(4)12-10-14/h5-13H,1-4H3/b15-6+ |
| Standard InChIKey | PNRLDHBQABKNSE-GIDUJCDVSA-N |
| Isomeric SMILES | CC(C)(C)C1=C/C(=C/C=C2C=CN(C=C2)C)/C=CC1=O |
| SMILES | CC(C)(C)C1=CC(=CC=C2C=CN(C=C2)C)C=CC1=O |
| Canonical SMILES | CC(C)(C)C1=CC(=CC=C2C=CN(C=C2)C)C=CC1=O |
| Synonyms | O-TERT-BUTYLSTILBAZOLIUM BETAINE |
| PubChem Compound | 22832080 |
| Last Modified | Nov 11 2021 |
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